Cas no 2034289-34-2 (N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide)

• Product Name: N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide
• CAS No: 2034289-34-2
• MF: C₁₆H₁₆F₃N₃O
• MW: 323.312953948975
• CID: 5551246
• Update Time: 2025-06-14

N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-2-(trifluoromethyl)benzamide
• N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide

• Inchi： 1S/C16H16F3N3O/c1-22-14(11-6-4-8-13(11)21-22)9-20-15(23)10-5-2-3-7-12(10)16(17,18)19/h2-3,5,7H,4,6,8-9H2,1H3,(H,20,23)
• InChI Key： KQWUQUPBSZHIAV-UHFFFAOYSA-N
• SMILES： C(NCC1N(C)N=C2CCCC2=1)(=O)C1=CC=CC=C1C(F)(F)F

Additional information on N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide

Comprehensive Overview of N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide (CAS No. 2034289-34-2)

The compound N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide (CAS No. 2034289-34-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentacpyrazol core and a trifluoromethylbenzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of the trifluoromethyl group, which often enhances metabolic stability and binding affinity in drug discovery.

In recent years, the demand for fluorinated compounds like N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide has surged, driven by their utility in medicinal chemistry. The trifluoromethyl group is a hotspot in modern drug design, as it can improve lipophilicity and bioavailability. This aligns with current trends where researchers frequently search for "fluorinated drug candidates" or "trifluoromethylbenzamide derivatives" to explore novel therapeutic avenues. The compound’s CAS No. 2034289-34-2 is often queried in scientific databases, reflecting its growing relevance.

Another area of interest is the cyclopentacpyrazol framework, which is part of the compound’s backbone. This heterocyclic structure is known for its versatility in forming interactions with biological targets, making it a valuable motif in small-molecule inhibitors. Searches for "cyclopentacpyrazol derivatives" or "pyrazole-based pharmaceuticals" have increased, highlighting the broader scientific curiosity around such scaffolds. The combination of these features in N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide positions it as a compound of high interdisciplinary interest.

From a synthetic chemistry perspective, the preparation of N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide involves multi-step organic transformations, often requiring precise control over reaction conditions. The incorporation of the trifluoromethyl group typically employs reagents like trifluoromethylating agents, a topic frequently searched by chemists optimizing such protocols. The compound’s CAS No. 2034289-34-2 serves as a critical identifier for researchers sourcing or synthesizing it, ensuring reproducibility in studies.

Beyond its chemical synthesis, the compound’s potential applications are a key focus. For instance, its structural attributes suggest possible utility in kinase inhibition or GPCR modulation, areas where fluorinated compounds have shown promise. Queries like "kinase inhibitors with trifluoromethyl groups" or "GPCR-targeting fluorinated molecules" are common in academic and industrial research, underscoring the compound’s alignment with cutting-edge investigations. The cyclopentacpyrazol moiety further expands its applicability, as similar structures are found in approved drugs.

In summary, N-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)-2-(trifluoromethyl)benzamide (CAS No. 2034289-34-2) represents a compelling example of modern medicinal chemistry’s innovation. Its dual emphasis on fluorination and heterocyclic diversity addresses contemporary research needs, making it a subject of both academic and industrial exploration. As the scientific community continues to prioritize structure-activity relationship studies, this compound is poised to remain a focal point in the quest for novel bioactive molecules.